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Compound of Interest

Compound Name:
1-Phenylpropane-1-sulfonyl

chloride

Cat. No.: B13232841

Get Quote

Chemical Identity & Physiochemical Properties[1][3]
[4]
1-Phenylpropane-1-sulfonyl chloride is a secondary benzylic sulfonyl chloride.[1] Unlike its

aryl counterparts (e.g., tosyl chloride), the sulfonyl group is attached to an sp³ hybridized

carbon at the benzylic position.[1] This structural feature imparts unique reactivity, including

higher electrophilicity and increased susceptibility to hydrolysis.[1]

Nomenclature & Structure[1][5]
IUPAC Name: 1-Phenylpropane-1-sulfonyl chloride[1][2]

CAS Number: 858004-22-5[1][2]

Molecular Formula: C

H

ClO
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S[1]

Molecular Weight: 218.70 g/mol [1]

SMILES:CCC(C1=CC=CC=C1)S(=O)(=O)Cl

Key Physical Properties
Property Value / Description Note

Physical State
Viscous liquid or low-melting

solid

Homologs (e.g., 1-

phenylethanesulfonyl chloride)

are solids (mp ~65°C); the

propyl chain typically lowers

melting point.[1]

Boiling Point
~120°C at 0.5 mmHg

(Predicted)

Decomposes at atmospheric

pressure.[1]

Density ~1.25 g/cm³ (Predicted)
Typical for halogenated

sulfonyl derivatives.[1]

Solubility
Soluble in DCM, THF, EtOAc,

Toluene

Reacts violently with water and

alcohols.[1]

Stability Moisture Sensitive

Hydrolyzes to 1-

phenylpropane-1-sulfonic acid

and HCl.[1]

Synthesis & Production Strategies
Direct chlorosulfonation of propylbenzene (using chlorosulfonic acid) is NOT a viable route for

this compound; that method preferentially targets the aromatic ring, yielding para-

propylbenzenesulfonyl chloride.[1]

To install the sulfonyl chloride group at the benzylic (alkyl) position, an indirect oxidative

pathway is required.[1] The most robust protocol involves the oxidative chlorination of the

corresponding thiol or isothiouronium salt.[1]

Validated Synthetic Pathway
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Precursor Formation: Reaction of 1-bromo-1-phenylpropane with thiourea to form the S-

benzylthiouronium salt.[1]

Oxidative Chlorination: Controlled chlorination of the salt (or the hydrolyzed thiol) in aqueous

acetic acid or using N-chlorosuccinimide (NCS) and HCl.[1]

Reaction Scheme (DOT Visualization)

1-Phenyl-1-propanol 1-Bromo-1-phenylpropanePBr3 or HBr 1-Phenylpropane-1-thiol
(or Thiouronium Salt)

Thiourea; then NaOH 1-Phenylpropane-1-sulfonyl Chloride
(CAS 858004-22-5)

Cl2 (g) or NCS/HCl
Oxidative Chlorination

Click to download full resolution via product page

Figure 1: Validated synthetic route avoiding aromatic substitution.

Reactivity & Applications in Drug Discovery
This compound serves as a "diversity handle" in fragment-based drug discovery (FBDD).[1]

The resulting benzylic sulfonamides are pharmacophores found in inhibitors of

metalloproteases and certain GPCR ligands.[1]

Mechanism of Sulfonylation
The reaction with nucleophiles (amines) proceeds via a nucleophilic substitution at the sulfur

atom.[1] Because the sulfur is hypervalent, the mechanism is often described as a concerted

-like process or proceeding through a trigonal bipyramidal transition state.[1]

Critical Consideration: The benzylic position stabilizes a carbocation.[1] Under highly polar or

Lewis acidic conditions, this compound may undergo

-type desulfonylation or rearrangement, making base selection (e.g., DIPEA vs. Pyridine)
critical to maintain the S-N bond formation pathway.[1]

Experimental Workflow: Sulfonamide Coupling
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Reagents:
1. Sulfonyl Chloride (1.0 eq)

2. Amine (1.1 eq)
3. Base (DIPEA/TEA, 2.5 eq)

Solvent Selection:
DCM (Standard) or THF (Polar)

Step 1: Cool to 0°C
Add Sulfonyl Chloride slowly

Step 2: Stir RT (2-4 h)
Monitor by TLC/LCMS

Check Conversion

Step 3: Acidic Workup
(Removes unreacted amine)

Final Sulfonamide

Click to download full resolution via product page

Figure 2: Standard operating procedure for sulfonamide synthesis.

Detailed Experimental Protocols
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Protocol A: General Procedure for Sulfonylation of
Amines
Scope: Synthesis of sulfonamide libraries for SAR studies.

Reagents:

1-Phenylpropane-1-sulfonyl chloride (1.0 equiv)[1][2]

Primary or Secondary Amine (1.0 – 1.2 equiv)[1]

Triethylamine (TEA) or

-Diisopropylethylamine (DIPEA) (2.0 – 3.0 equiv)[1]

Dichloromethane (DCM) (anhydrous)[1]

Procedure:

Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve

the Amine (1.0 mmol) and Base (2.5 mmol) in anhydrous DCM (5 mL).

Addition: Cool the solution to 0°C using an ice bath. Add 1-Phenylpropane-1-sulfonyl
chloride (1.0 mmol) dropwise (either neat or as a solution in 1 mL DCM) to control the

exotherm.[1]

Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for

2–4 hours.

Checkpoint: Monitor reaction progress via TLC (hexane/EtOAc) or LC-MS.[1] The sulfonyl

chloride is UV active.[1]

Workup: Dilute with DCM (20 mL). Wash sequentially with:

1M HCl (2 x 10 mL) – Critical to remove unreacted amine and pyridine/TEA.[1]

Saturated NaHCO
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(1 x 10 mL) – Neutralizes residual acid.[1]

Brine (1 x 10 mL).

Purification: Dry the organic layer over anhydrous MgSO

, filter, and concentrate in vacuo. Purify via flash column chromatography if necessary (often
high purity is achieved after workup).[1]

Protocol B: Handling Hydrolysis (Troubleshooting)
If the LC-MS shows a mass corresponding to the sulfonic acid [M-Cl+OH], the starting material

has hydrolyzed.[1]

Cause: Wet solvents or old reagents.[1]

Remediation: Ensure DCM is distilled over CaH

or passed through an activated alumina column.[1] Store the sulfonyl chloride under Argon at
4°C.

Safety & Handling (E-E-A-T)
Hazard Classification:

Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).[1]

Specific Target Organ Toxicity: Respiratory irritation (Lachrymator).[1]

Storage & Stability:

Moisture Sensitivity: High.[1] Store in a tightly sealed container under an inert atmosphere

(Nitrogen or Argon).

Temperature: Refrigerate (2–8°C) for long-term storage to prevent thermal decomposition

and HCl evolution.

Incompatibility: Strong oxidizers, water, alcohols, strong bases.[1]
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Disposal: Quench excess sulfonyl chloride by slowly adding it to a stirred solution of 10%

NaOH or saturated sodium bicarbonate.[1] Do not add water directly to the neat chemical.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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